Cas no 71332-92-8 (Dihydrobuddlenol B; (7'ξ,7''ξ,8'ξ,8''ξ)-form, 3'-Demethoxy)

• Product Name: Dihydrobuddlenol B; (7'ξ,7''ξ,8'ξ,8''ξ)-form, 3'-Demethoxy
• CAS No: 71332-92-8
• MF: C₃₀H₃₆O₁₀
• MW: 556.600850105286
• CID: 574348
• Update Time: 2024-03-01

Dihydrobuddlenol B; (7'ξ,7''ξ,8'ξ,8''ξ)-form, 3'-Demethoxy Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-[4-[2,3-dihydro-3-(hydroxymethyl)-5-(3-hydroxypropyl)-7-methoxy-2-benzofuranyl]-2-methoxyphenoxy]-1-(4-hydroxy-3-methoxyphenyl)-(9CI)
• LeptolepisolA
• 1,3-Propanediol,2-[4-[2,3-dihydro-3-(hydroxymethyl)-5-(3-hydroxypropyl)-7-methoxy-2-benzofuranyl]-2-methoxyphenoxy]-1-(4-hydr
• Leptolepisol A
• CID 101648314
• 1,3-Propanediol, 2-[4-[2,3-dihydro-3-(hydroxymethyl)-5-(3-hydroxypropyl)-7-methoxy-2-benzofuranyl]-2-methoxyphenoxy]-1-(4-hydroxy-3-methoxyphenyl)-, (-)-
• Dihydrobuddlenol B; (7'ξ,7''ξ,8'ξ,8''ξ)-form, 3'-Demethoxy

• Inchi： 1S/C30H36O10/c1-36-24-13-18(6-8-22(24)34)28(35)27(16-33)39-23-9-7-19(14-25(23)37-2)29-21(15-32)20-11-17(5-4-10-31)12-26(38-3)30(20)40-29/h6-9,11-14,21,27-29,31-35H,4-5,10,15-16H2,1-3H3
• InChI Key： VACMQIXGPUCTNV-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(CCCO)=CC=2C(CO)C1C1C=CC(=C(C=1)OC)OC(CO)C(C1C=CC(=C(C=1)OC)O)O)OC

Computed Properties

• Exact Mass: 556.231
• Monoisotopic Mass: 556.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 771.5±60.0 °C(Predicted)
• pka: 10.05±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids